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4-METHYL-1-ACETOXYCALIX[6]ARENE 4-METHYL-1-ACETOXYCALIX[6]ARENE
Brand Name: Vulcanchem
CAS No.: 141137-71-5
VCID: VC0133443
InChI: InChI=1S/C60H60O12/c1-31-13-43-25-45-15-32(2)17-47(56(45)68-38(8)62)27-49-19-34(4)21-51(58(49)70-40(10)64)29-53-23-36(6)24-54(60(53)72-42(12)66)30-52-22-35(5)20-50(59(52)71-41(11)65)28-48-18-33(3)16-46(57(48)69-39(9)63)26-44(14-31)55(43)67-37(7)61/h13-24H,25-30H2,1-12H3
SMILES: CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC(=O)C)CC4=CC(=CC(=C4OC(=O)C)CC5=CC(=CC(=C5OC(=O)C)CC6=C(C(=CC(=C6)C)CC7=C(C(=CC(=C7)C)C2)OC(=O)C)OC(=O)C)C)C)C)OC(=O)C
Molecular Formula: C60H60O12
Molecular Weight: 973.1 g/mol

4-METHYL-1-ACETOXYCALIX[6]ARENE

CAS No.: 141137-71-5

Main Products

VCID: VC0133443

Molecular Formula: C60H60O12

Molecular Weight: 973.1 g/mol

4-METHYL-1-ACETOXYCALIX[6]ARENE - 141137-71-5

CAS No. 141137-71-5
Product Name 4-METHYL-1-ACETOXYCALIX[6]ARENE
Molecular Formula C60H60O12
Molecular Weight 973.1 g/mol
IUPAC Name (38,39,40,41,42-pentaacetyloxy-5,11,17,23,29,35-hexamethyl-37-heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaenyl) acetate
Standard InChI InChI=1S/C60H60O12/c1-31-13-43-25-45-15-32(2)17-47(56(45)68-38(8)62)27-49-19-34(4)21-51(58(49)70-40(10)64)29-53-23-36(6)24-54(60(53)72-42(12)66)30-52-22-35(5)20-50(59(52)71-41(11)65)28-48-18-33(3)16-46(57(48)69-39(9)63)26-44(14-31)55(43)67-37(7)61/h13-24H,25-30H2,1-12H3
Standard InChIKey WOWRSSJEXBSVJD-UHFFFAOYSA-N
SMILES CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC(=O)C)CC4=CC(=CC(=C4OC(=O)C)CC5=CC(=CC(=C5OC(=O)C)CC6=C(C(=CC(=C6)C)CC7=C(C(=CC(=C7)C)C2)OC(=O)C)OC(=O)C)C)C)C)OC(=O)C
Canonical SMILES CC1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC(=O)C)CC4=CC(=CC(=C4OC(=O)C)CC5=CC(=CC(=C5OC(=O)C)CC6=C(C(=CC(=C6)C)CC7=C(C(=CC(=C7)C)C2)OC(=O)C)OC(=O)C)C)C)C)OC(=O)C
PubChem Compound 2762416
Last Modified Nov 11 2021
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